(3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol
(3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol
Brand Name:
Vulcanchem
CAS No.:
60324-76-7
VCID:
VC0141524
InChI:
InChI=1S/C38H51N3O4/c1-24(2)25(3)13-14-26(4)30-15-16-31-35(30,6)19-18-32-36(7)20-17-29(45-27(5)42)23-37(36)21-22-38(31,32)41-34(44)39(33(43)40(37)41)28-11-9-8-10-12-28/h8-14,21-22,24-26,29-32H,15-20,23H2,1-7H3/b14-13+/t25-,26+,29-,30+,31+,32-,35+,36-,37+,38-/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C24C=CC5(C3(CCC(C5)OC(=O)C)C)N6N4C(=O)N(C6=O)C7=CC=CC=C7)C
Molecular Formula:
C38H51N3O4
Molecular Weight:
613.843
(3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol
CAS No.: 60324-76-7
Reference Standards
VCID: VC0141524
Molecular Formula: C38H51N3O4
Molecular Weight: 613.843
![(3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol - 60324-76-7](/images/no_structure.jpg)
| CAS No. | 60324-76-7 |
|---|---|
| Product Name | (3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol |
| Molecular Formula | C38H51N3O4 |
| Molecular Weight | 613.843 |
| Standard InChI | InChI=1S/C38H51N3O4/c1-24(2)25(3)13-14-26(4)30-15-16-31-35(30,6)19-18-32-36(7)20-17-29(45-27(5)42)23-37(36)21-22-38(31,32)41-34(44)39(33(43)40(37)41)28-11-9-8-10-12-28/h8-14,21-22,24-26,29-32H,15-20,23H2,1-7H3/b14-13+/t25-,26+,29-,30+,31+,32-,35+,36-,37+,38-/m0/s1 |
| Standard InChIKey | JGOTVRUNJKKBLL-FKNJDTFKSA-N |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C24C=CC5(C3(CCC(C5)OC(=O)C)C)N6N4C(=O)N(C6=O)C7=CC=CC=C7)C |
| Synonyms | [4aS-[4aα,6α,8aα,8bβ,10aα,11α(1S*,2E,4R*),13aβ,13bα]]-6-(Acetyloxy)-5,6,7,8,8a,8b,10,10a,11,12,13,13a-dodecahydro-8a,10a-dimethyl-2-phenyl-11-(1,4,5-trimethyl-2-hexenyl)-4a,13b-etheno-1H,9H-benzo[c]cyclopenta[h][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H) |
| Last Modified | Aug 20 2021 |
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